Cas no 154287-01-1 (1-butyl-1h-indole-3-carboxylic Acid)

1-butyl-1h-indole-3-carboxylic Acid structure
154287-01-1 structure
Product Name:1-butyl-1h-indole-3-carboxylic Acid
CAS No:154287-01-1
MF:C13H15NO2
MW:217.263703584671
CID:1328188
PubChem ID:10376290
Update Time:2025-04-20

1-butyl-1h-indole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-butyl-1h-indole-3-carboxylic Acid
    • 1-(n-Butyl)-3-nitroguanidin
    • 1-Butyl-3-nitroguanidine
    • 1-(n-butyl)indole-3-carboxylic acid
    • JFD00695
    • AC1L3RXF
    • CCG-46708
    • N-butyl-N'-nitro-guanidine
    • 1-but-1-yl-1H-indole-3-carboxylic acid
    • N-Butyl-N'-nitroguanidine
    • 3-Nitro-1-n-butyl-guanidin
    • Guanidine, N-butyl-N'-nitro-
    • UKRORGSYN-BB BBV-153638
    • 1-BUTYLINDOLE-3-CARBOXYLIC ACID
    • SCHEMBL7347589
    • 1-but-1-yl -1H-indole-3-carboxylic acid
    • 1-butyl-3-indolecarboxylic acid
    • 154287-01-1
    • FCDUTQOVTAGBSP-UHFFFAOYSA-N
    • AKOS000263138
    • Inchi: 1S/C13H15NO2/c1-2-3-8-14-9-11(13(15)16)10-6-4-5-7-12(10)14/h4-7,9H,2-3,8H2,1H3,(H,15,16)
    • InChI Key: FCDUTQOVTAGBSP-UHFFFAOYSA-N
    • SMILES: OC(C1=CN(C2C=CC=CC=21)CCCC)=O

Computed Properties

  • Exact Mass: 217.110278721g/mol
  • Monoisotopic Mass: 217.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 42.2Ų
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